Cas no 1415313-20-0 ((2E)-3-(4-Fluorophenyl)-1-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(4-Fluorophenyl)-1-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 1415313-20-0
• MF: C₁₅H₁₀FNO₃
• MW: 271.2432
• MDL: MFCD01158831
• CID: 4698933
• Update Time: 2025-07-23

(2E)-3-(4-Fluorophenyl)-1-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-fluorophenyl)-1-(3-nitrophenyl)-, (2E)-
• 3-(4-Fluoro-phenyl)-1-(3-nitro-phenyl)-propenone
• 3-(4-fluorophenyl)-1-{3-nitrophenyl}-2-propen-1-one
• (2E)-3-(4-fluorophenyl)-1-(3-nitrophenyl)prop-2-en-1-one
• 1-(3-Nitrophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• STK156223
• SBB055411
• (E)-3-(4-fluorophenyl)-1-(3-nitrophenyl)prop-2-en-1-one
• (2E)-3-(4-Fluorophenyl)-1-(3-nitrophenyl)prop-2-en-1-one

• MDL： MFCD01158831
• Inchi： 1S/C15H10FNO3/c16-13-7-4-11(5-8-13)6-9-15(18)12-2-1-3-14(10-12)17(19)20/h1-10H/b9-6+
• InChI Key： NANZDXIFHBIVTM-RMKNXTFCSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])/C(/[H])=C(\[H])/C(C1C([H])=C([H])C([H])=C(C=1[H])[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-3-(4-Fluorophenyl)-1-(3-nitrophenyl)prop-2-en-1-one

Comprehensive Analysis of (2E)-3-(4-Fluorophenyl)-1-(3-nitrophenyl)prop-2-en-1-one (CAS No. 1415313-20-0): Properties, Applications, and Research Insights

The compound (2E)-3-(4-Fluorophenyl)-1-(3-nitrophenyl)prop-2-en-1-one, identified by its CAS No. 1415313-20-0, is a fluorinated chalcone derivative that has garnered significant attention in pharmaceutical and materials science research. Chalcones, characterized by their α,β-unsaturated ketone structure, serve as pivotal intermediates in synthesizing heterocyclic compounds. This article delves into the molecular properties, synthetic pathways, and emerging applications of this compound, while addressing trending queries such as "fluorophenyl chalcone derivatives" and "nitrophenyl-based bioactive molecules."

From a structural perspective, (2E)-3-(4-Fluorophenyl)-1-(3-nitrophenyl)prop-2-en-1-one features a conjugated system with electron-withdrawing nitro and fluoro substituents, which influence its reactivity and optical properties. Researchers frequently explore its UV-Vis absorption spectra and electrochemical behavior, topics often searched in academic databases. The compound's E-configuration (trans-form) is stabilized by intramolecular hydrogen bonding, a detail critical for understanding its stability in solvent systems—a point of interest for chemists optimizing synthetic protocols.

In pharmaceutical contexts, this chalcone derivative is investigated for its potential as a tyrosine kinase inhibitor or anti-inflammatory agent, aligning with current searches like "chalcones in drug discovery 2024." Computational studies suggest its affinity for protein targets involved in metabolic disorders, though in vivo validation remains ongoing. Notably, the 4-fluorophenyl moiety enhances membrane permeability, a property leveraged in designing CNS-active compounds, while the 3-nitrophenyl group contributes to π-stacking interactions with biological receptors.

The compound's role in materials science is equally compelling. Its nonlinear optical (NLO) properties—a hot topic in "organic photonic materials" searches—stem from the polarized nitro group and extended π-conjugation. Recent studies highlight its potential in OLEDs or as a fluorescence probe, with modifications to its core structure yielding tunable emission wavelengths. Such applications respond to the growing demand for sustainable optoelectronic materials.

Synthesis of CAS 1415313-20-0 typically involves Claisen-Schmidt condensation between 4-fluorobenzaldehyde and 3-nitroacetophenone, a reaction optimized for green chemistry principles (e.g., solvent-free conditions or biocatalysis). These methods address the popularity of "eco-friendly chalcone synthesis" queries. Analytical characterization via HPLC-MS and X-ray crystallography confirms purity and stereochemistry, ensuring reproducibility—an essential factor for industrial scalability.

Environmental and safety assessments reveal that this compound exhibits moderate biodegradability, with researchers exploring biotransformation pathways to mitigate ecological impact. Such data cater to regulatory concerns reflected in searches like "SAR of fluorinated chalcones." Storage recommendations emphasize protection from light due to the nitro group's photosensitivity, a practical consideration for laboratory handling.

Future research directions include derivatization to enhance bioavailability or quantum yield, areas frequently mentioned in "structure-activity relationship (SAR) studies." Collaborative efforts between computational chemists and experimentalists are expected to accelerate its application pipeline, particularly in personalized medicine and smart materials—domains dominating current scientific discourse.